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Compound of Interest

Compound Name: Ginkgolide A (Standard)

Cat. No.: B15620150

An In-Depth Technical Guide to Ginkgolide A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ginkgolide A, a bioactive terpene
trilactone isolated from the leaves of the Ginkgo biloba tree. This document details its chemical
properties, pharmacological activities, and the molecular mechanisms underlying its effects,
with a focus on its antagonistic actions on neurotransmitter and inflammatory pathways.

Core Properties of Ginkgolide A

Ginkgolide A is a complex diterpenoid lactone with a unique cage-like molecular structure.[1][2]
Its rigid framework is responsible for its specific interactions with biological targets.
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Property Value Source
CAS Number 15291-75-5 [31[4][5][6][7]
Molecular Formula C20H2409 [311415][6]
Molecular Weight 408.40 g/mol [3B114161[71[8]

(1R,3R,6R,7S,8S,10R,11S,13

S,16S,17R)-8-tert-butyl-6,17-

dihydroxy-16-methyl-2,4,14,19-
IUPAC Name [3]

tetraoxahexacyclo[8.7.2.0t ,

11_03 , 7.07 , 11.013 ,

7lnonadecane-5,15,18-trione

Synonyms BN-52020 [1][4]18]
Appearance White crystalline solid [6]
Melting Point >300 °C 9]
Storage Temperature -20 °C [51[9]

Pharmacological Profile and Mechanism of Action

Ginkgolide A exhibits a range of biological activities, primarily acting as an antagonist at
specific receptor sites. Its most well-documented effects are on the central nervous system and
in inflammatory processes.

Antagonism of GABAergic Neurotransmission

Ginkgolide A functions as a non-competitive antagonist of y-aminobutyric acid (GABA)
receptors, particularly the GABAA and GABAC subtypes.[3][4][10] This antagonism is believed
to underlie some of its neurological effects.

e Mechanism: Ginkgolide A is thought to bind within the ion channel pore of the GABA
receptor, allosterically inhibiting the flow of chloride ions and thereby reducing the inhibitory
effect of GABA.[3] This action is similar to that of the known GABA receptor antagonist,
picrotoxin.[4]
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« Significance: The modulation of GABAergic signaling suggests potential applications for
Ginkgolide A in conditions characterized by excessive inhibitory neurotransmission. Studies
have indicated an anxiolytic-like effect of Ginkgo biloba extract, with Ginkgolide A being a key
contributor to this activity.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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